Cas no 2172064-97-8 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
• CAS No: 2172064-97-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5999895
• PubChem ID: 165559984
• Update Time: 2025-10-22

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid
• EN300-1524448
• 2172064-97-8

• Inchi： 1S/C26H32N2O6/c1-3-17(12-13-24(29)30)28-25(31)23(33-2)14-15-27-26(32)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： XOIIIRPRFPNUII-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC(CC)CCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid

Recent Advances in the Application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS: 2172064-97-8) in Chemical Biology and Pharmaceutical Research

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS: 2172064-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique Fmoc-protected amino acid structure, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in enhancing the stability and bioavailability of peptide-based therapeutics, particularly in the context of targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of modified peptides with improved pharmacokinetic properties. The researchers utilized 2172064-97-8 as a key intermediate to introduce methoxy and hexanoic acid moieties into peptide chains, resulting in enhanced membrane permeability and reduced enzymatic degradation. These modifications were particularly effective in the development of anticancer peptides, where the improved stability led to a 40% increase in tumor accumulation compared to unmodified counterparts.

In the realm of neurodegenerative disease research, a team at MIT reported in Nature Chemical Biology (2024) the application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid in the design of blood-brain barrier penetrating peptides. The compound's unique structural features enabled the creation of chimeric molecules that maintained therapeutic efficacy while achieving unprecedented CNS penetration rates. This breakthrough has opened new possibilities for the treatment of Alzheimer's and Parkinson's diseases.

The pharmaceutical industry has also recognized the value of this compound, with several patent applications filed in 2024 for its use in novel drug formulations. One notable application involves its incorporation into self-assembling peptide hydrogels for sustained drug release. The Fmoc group provides both protection during synthesis and contributes to the hydrogel's structural integrity, while the methoxy and hexanoic acid components enhance drug loading capacity.

Ongoing research is exploring the compound's potential in mRNA delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting showed that derivatives of 2172064-97-8 could effectively complex with mRNA while providing protection from nucleases. This application could revolutionize the field of genetic medicine, particularly for vaccines and gene therapies.

As research progresses, the unique properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid continue to reveal new therapeutic possibilities. Its dual functionality as both a protecting group and a bioactive modifier makes it particularly valuable in modern drug discovery. Future studies are expected to further explore its applications in personalized medicine and combination therapies.